Hafnium-177

• IUPAC Name: hafnium-177
• InChI: InChI=1S/Hf/i1-1
• InChI Key: VBJZVLUMGGDVMO-BJUDXGSMSA-N
• Canonical SMILES: [Hf]
• Isomeric SMILES: [177Hf]
• Molecular Formula: Hf
• DSSTOX Substance ID: DTXSID00930954
• Molecular Weight: 176.94323 g/mol
• CAS No.: 14093-09-5

Description

Hafnium-177 is a stable isotope of the element hafnium, which is represented by the symbol Hf and has an atomic number of 72. This compound has a mass number of 177, meaning it contains 72 protons and 105 neutrons in its nucleus. This isotope is notable for its applications in various scientific fields, particularly in nuclear medicine and radiopharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions: Hafnium-177 can be produced through several nuclear reactions. One common method involves the irradiation of natural hafnium with protons. The reactions include:

• (^{{178}Hf(p,2p)}{177}Lu)
• (^{{179}Hf(p,3He)}{177}Lu)
• (^{{180}Hf(p,\alpha)}{177}Lu)

Another method involves the indirect formation of this compound through the decay of ytterbium-177, which is produced by neutron irradiation of ytterbium-176.

Industrial Production Methods: In industrial settings, this compound is typically produced in nuclear reactors. The process involves the irradiation of natural hafnium or hafnium dioxide with high-energy photons or neutrons. The separation of this compound from other isotopes is achieved through techniques such as extraction chromatography, which ensures a high radiochemical yield and purity.

Chemical Reactions Analysis

Types of Reactions: Hafnium-177 undergoes various chemical reactions, including:

Oxidation: this compound can form hafnium dioxide (HfO2) when exposed to oxygen at high temperatures.

Reduction: this compound can be reduced to its metallic form using reducing agents such as calcium or magnesium.

Substitution: this compound can participate in substitution reactions, where it replaces other metals in complex compounds.

Common Reagents and Conditions:

Oxidation: Oxygen gas at high temperatures.

Reduction: Calcium or magnesium in a high-temperature environment.

Substitution: Various ligands and solvents depending on the desired product.

Major Products:

Oxidation: Hafnium dioxide (HfO2)

Reduction: Metallic hafnium (Hf)

Substitution: Hafnium-containing complexes

Scientific Research Applications

Hafnium-177 has several important applications in scientific research:

Nuclear Medicine: this compound is used in the production of lutetium-177, a radionuclide used in targeted radiotherapy for cancer treatment. Lutetium-177 decays to this compound, making it a crucial component in radiopharmaceuticals.

Radiopharmaceuticals: this compound is used in the development of radiopharmaceuticals for imaging and therapy. Its stable nature makes it suitable for use in diagnostic imaging and therapeutic applications.

Material Science: this compound is used in the study of hafnium-based materials, which have applications in high-temperature environments and nuclear reactors.

Isotope Tracing: this compound is used as a tracer in geological and environmental studies to understand the movement and distribution of hafnium in natural systems.

Mechanism of Action

Hafnium-177 can be compared with other isotopes of hafnium and similar elements:

Hafnium-176: Another stable isotope of hafnium, used in neutron capture therapy.

Lutetium-177: A radionuclide that decays to this compound and is used in targeted radiotherapy.

Ytterbium-177: An isotope that decays to lutetium-177, used in the production of lutetium-177.

Uniqueness: this compound is unique due to its stability and its role in the decay chain of lutetium-177, making it essential in the production of radiopharmaceuticals for cancer treatment.

Comparison with Similar Compounds

• Hafnium-176
• Lutetium-177
• Ytterbium-177

Q & A

Basic Research Questions

Q. What analytical methods are most effective for detecting and quantifying Hafnium-177 in radiopharmaceutical formulations?

• Methodology : Gamma-ray spectroscopy is the primary method due to Hf-177’s characteristic 113 keV (6.6%) and 208 keV (11%) gamma emissions during its decay from Lu-177. High-purity germanium (HPGe) detectors paired with energy-dispersive X-ray spectroscopy (EDS) enable precise quantification. Cross-calibration with stable Hf isotopes (e.g., Hf-178) via inductively coupled plasma mass spectrometry (ICP-MS) ensures accuracy .
• Experimental Design : Use standardized Lu-177/Hf-177 decay chains for calibration. Validate with spiked samples to account for matrix effects in biological or geological matrices.

Q. How can researchers distinguish Hf-177 from other hafnium isotopes in geochemical samples?

• Methodology : Employ multi-collector ICP-MS (MC-ICP-MS) to resolve isotopic ratios (e.g., Hf-176/Hf-177). For zircon crystals, laser ablation coupled with MC-ICP-MS allows spatially resolved isotopic analysis while minimizing contamination .
• Data Interpretation : Normalize ratios to certified reference materials (e.g., JMC-475). Use εHf values to trace mantle vs. crustal contributions in planetary formation studies .

Advanced Research Questions

Q. How can researchers resolve contradictions in Hf-176/Hf-177 ratios when dating Neoproterozoic glaciation events?

• Methodology : Combine zircon U-Pb dating with Hf isotope analysis to decouple age and isotopic fractionation effects. For example, analyze detrital zircons from glacial sediments to identify erosion patterns linked to crustal recycling during glaciation .
• Data Contradiction Analysis : Address discrepancies by cross-referencing with oxygen isotope data and stratigraphic records. Use Bayesian statistical models to assess temporal overlaps between isotopic shifts and glaciation timelines .

Q. What strategies minimize Ta-177 contamination during Hf-177 production in cyclotron-based systems?

• Methodology : Optimize proton energy levels between 32–40 MeV during Ta-178 irradiation to suppress competing reactions (e.g., Ta(p,4n)W-177 → Ta-177 → Hf-177). Post-irradiation, use anion exchange chromatography with 6N HCl/6N HF solutions to isolate W-178 (precursor to Ta-178/Hf-177) .
• Validation : Monitor radionuclidic purity via gamma spectroscopy and half-life decay curves. Acceptable Ta-177 contamination thresholds are <0.01% of total activity .

Q. How can preclinical studies assess the biological impact of Hf-177 in targeted alpha therapy?

• Experimental Design : Use in vitro cell viability assays (e.g., clonogenic survival) with Hf-177-labeled targeting vectors (e.g., peptides or antibodies). Compare results with Lu-177 analogs to evaluate relative biological effectiveness (RBE). For in vivo studies, conduct biodistribution assays in xenograft models using gamma imaging or autoradiography .
• Data Analysis : Quantify dose-dependent DNA damage via γ-H2AX foci staining. Normalize results to dosimetry models accounting for Hf-177’s short tissue penetration (~0.23 mm mean β− range) .

Q. What computational models integrate Hf-177 decay data into radiation dosimetry frameworks?

• Methodology : Use Monte Carlo simulations (e.g., Geant4 or MIRDcell) to model energy deposition from Hf-177’s β− and γ emissions. Input decay parameters (half-life: 6.7 days; β− energies: 176–497 keV) from nuclear data libraries (e.g., NuDat 3.0). Validate against experimental thermoluminescent dosimeter (TLD) measurements .
• Application : Optimize therapeutic indices by correlating simulated dose distributions with tumor response in preclinical models.

Q. Methodological Best Practices

• Data Reproducibility : Document irradiation parameters (e.g., beam energy, target thickness) and purification protocols in line with guidelines from Beilstein Journal of Organic Chemistry .
• Ethical Reporting : Adhere to radiation safety protocols (e.g., ALARA principles) and cite primary nuclear data sources to ensure transparency .